Cas no 3937-56-2 (1,9-Nonanediol)

• Product Name: 1,9-Nonanediol
• CAS No: 3937-56-2
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• MDL: MFCD00002991
• CID: 44594
• PubChem ID: 19835
• Update Time: 2025-06-11

1,9-Nonanediol Chemical and Physical Properties

Names and Identifiers

• Nonane-1,9-diol
• Nonanediol
• 1,9-Dihydroxynonane~Nonamethylene glycol
• 1,9-Dihydroxynonane
• 1,9-Nonanediol
• 1.9-Nonanediol
• Nonamethylene glycol
• .alpha.,.omega.-Nonanediol
• ALVZNPYWJMLXKV-UHFFFAOYSA-N
• N4385C65C6
• AK117066
• alpha,omega-Nonanediol
• 1,9-nonandiol
• 1,9-nonane-diol
• nonan-1,9-diol
• KSC224K4J
• Jsp006833
• BDBM36278
• NSC5416
• SBB008482
• 1,9-Nonanediol,98%
• Q20054536
• NSC 5416
• FT-0607066
• C9H20O2
• CHEBI:167089
• 1219805-89-6
• UNII-N4385C65C6
• SY015121
• CS-0008364
• 1,9-Nonanediol, 98%
• NSC-5416
• EN300-213026
• AI3-06325
• A824527
• N0287
• ,-Nonanediol1,9-Dihydroxynonane
• AS-16029
• NS00030570
• MFCD00002991
• AKOS015856563
• EINECS 223-517-5
• F20315
• SCHEMBL28047
• DTXSID5063237
• 3937-56-2
• 1,9-Nonane--d14-diol
• AMINO-(3,4-DIHYDROXY-PHENYL)-ACETICACID
• alpha,omega-Nonanediol1,9-Dihydroxynonane
• AMY22342
• DB-020532

• MDL： MFCD00002991
• Inchi： 1S/C9H20O2/c10-8-6-4-2-1-3-5-7-9-11/h10-11H,1-9H2
• InChI Key： ALVZNPYWJMLXKV-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCO
• BRN： 1737531

Computed Properties

• Exact Mass: 160.14600
• Monoisotopic Mass: 160.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 56.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 0.950(lit.)
• Melting Point: 46.0 to 49.0 deg-C
• Boiling Point: 171°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4571 (estimate)
• Solubility: Soluble in methanol.
• PSA: 40.46000
• LogP: 1.70170

1,9-Nonanediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,9-Nonanediol

Professional Introduction to 1,9-Nonanediol (CAS No. 3937-56-2)

1,9-Nonanediol, with the chemical formula C₉H₂₀O₂, is a linear aliphatic diol that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. This compound, identified by its CAS number 3937-56-2, is a white crystalline solid at room temperature, known for its solubility in organic solvents and relatively low toxicity, making it a valuable intermediate in various industrial and laboratory processes.

The chemical structure of 1,9-Nonanediol consists of a nine-carbon chain with hydroxyl groups (-OH) attached to the first and ninth carbon atoms. This configuration imparts unique reactivity, enabling its participation in a wide range of chemical reactions such as esterification, etherification, and polymerization. The presence of two hydroxyl groups allows for the formation of polymers through polycondensation reactions, making it a potential candidate for the synthesis of biodegradable plastics and specialty coatings.

In recent years, 1,9-Nonanediol has been explored for its potential applications in pharmaceutical formulations. Its mild irritant properties and compatibility with biological systems make it an attractive solvent or excipient in drug delivery systems. Researchers have been particularly interested in its ability to enhance the solubility of poorly water-soluble drugs, thereby improving their bioavailability. Additionally, the compound's diol functionality allows for the creation of prodrugs or drug conjugates, which can be designed to release therapeutic agents in a controlled manner within the body.

One of the most promising areas of research involving 1,9-Nonanediol is its use as a precursor in the synthesis of bioactive molecules. For instance, derivatives of 1,9-Nonanediol have been investigated for their potential antimicrobial and anti-inflammatory properties. Studies have shown that certain functionalized analogs exhibit inhibitory effects on bacterial growth and can modulate inflammatory pathways. These findings suggest that 1,9-Nonanediol could serve as a key building block for developing novel therapeutic agents targeting infectious diseases and chronic inflammatory conditions.

The industrial significance of 3937-56-2 extends beyond pharmaceuticals into materials science. Its role as a monomer or co-monomer in polymer chemistry has been extensively studied. Polyesters and polyamides synthesized using 1,9-Nonanediol exhibit desirable mechanical properties such as flexibility and biodegradability, making them suitable for applications in packaging materials, textiles, and biomedical implants. Furthermore, the compound's ability to act as a plasticizer enhances the performance of polymers by improving their workability and reducing brittleness.

Environmental considerations have also driven research into the sustainable production and utilization of 1,9-Nonanediol. As industries seek greener alternatives to traditional petrochemical-derived compounds, bio-based routes for synthesizing diols like 1,9-Nonanediol have been explored. Fermentation processes using microbial catalysts have shown promise in converting renewable feedstocks into this valuable chemical intermediate. Such advancements not only reduce reliance on fossil fuels but also align with global efforts to minimize environmental impact.

The future prospects for 1,9-Nonanediol (CAS No. 3937-56-2) are bright, with ongoing research uncovering new applications and optimizing production methods. Collaborative efforts between academia and industry are likely to accelerate innovation in this field. As regulatory frameworks evolve to support sustainable chemistry practices, compounds like 1,9-Nonanediol are poised to play a pivotal role in shaping next-generation materials and pharmaceuticals that meet both performance and environmental standards.